Cas no 626-64-2 (pyridin-4-ol)

pyridin-4-ol Properties

Names and Identifiers

• Pyridin-4-ol
• Hydroxypyridine(Gamma-)
• 4-Hydroxypyride
• 4HYDROXYPRIDINE
• 4-HYDROXYPYRIDINE ( 4-PYRIDINOL )
• 2-HYDROXY PYRIDINE PYRIDIN-2-OL
• 4-HYDROXY PYRIDINE PYRIDIN-4-OL
• 4-Hydroxypyridine
• 4-(1H)-Pyridone
• 4-Pyridinol
• 1H-Pyridin-4-ol
• 4-hydroxy-pyridine
• 4-hydroxypyridone
• 4-oxypyridine
• 4-Pyridol
• 4-Pyridone
• Hydroxypyridinoxid
• p-hydroxy pyridine
• γ-Pyridone
• pyridin-4(1H)-one
• 4(1H)-Pyridinone
• 4-Oxopyridine
• 4-Pyridinone
• gamma-Hydroxypyridine
• 1H-pyridin-4-one
• gamma-Pyridone
• 4(1H)-Pyridone
• .gamma.-Pyridone
• NSC5080
• GCNTZFIIOFTKIY-UHFFFAOYSA-N
• 3P2MV07G53
• 4-HYDROXYPYRIDINE (4-PYRIDINOL)
• 4-hydroxy pyridine
• 4pyridone
• 4-Pyridineolate
• p-Hydroxypyridine
• 4-hydroxypridine
• Pyridin-4-o
• EINECS 203-633-2
• CS-W007690
• H0332
• AI3-61970
• CHEBI:87614
• HYDROXYPYRIDINE, 4-
• EINECS 222-380-9
• SY112252
• UNII-3P2MV07G53
• HY-W007690
• Q230024
• NS00022560
• 4-Hydroxypyridine, 95%
• CAS-626-64-2
• AKOS000121024
• 3454-03-3
• BRN 0105800
• NSC 146174
• Tox21_303817
• NSC-5080
• EN300-21574
• CHEBI:133125
• 1,4-Dihydro-4-pyridinone
• NSC-26021
• AKOS022377006
• FT-0618743
• STR01041
• W-104968
• MFCD00040458
• SB52275
• CS-0166783
• CHEMBL237459
• NSC146174
• AC-907/34116018
• Pyridin-4-one
• 108-96-3
• NSC-146174
• SR-1C7
• SY003367
• CQG
• D82355
• NCGC00357095-01
• AM20061387
• AC-2927
• Butanoic acid,heptafluoro-,1,10-decanediyl ester(9ci)
• .gamma.-Hydroxypyridine
• BS-3730
• 4-hydroxypyridine, AldrichCPR
• DTXSID2052310
• MFCD00006419
• 5-21-07-00152 (Beilstein Handbook Reference)
• c1201
• A8662
• NSC 5080
• SMR003288679
• InChI=1/C5H5NO/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7
• 626-64-2
• DTXCID9030882
• 1,4-dihydropyridin-4-one
• FT-0618744
• A1E9A648-09AC-4FC9-A7AF-37534D102469
• MLS004491722
• EINECS 210-958-3
• PB17041
• BCP08909
• BBL022970
• DB-040853
• pyridine, 4-hydroxy-
• STL363251
• 4-Pyridinol; 4-Pyridol; NSC 5080; gamma-Hydroxypyridine;
• DB-014976
• +Expand

• MDL： MFCD00040458
• InChIKey： GCNTZFIIOFTKIY-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7)
• SMILES： O=C1C([H])=C([H])N([H])C([H])=C1[H]
• BRN： 0105800

Computed Properties

• Exact Mass: 95.03710
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.037
• Heavy Atom Count: 7
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 0.78720
• PSA: 33.12000
• Refractive Index: 1.5939 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 230-235 °C/12 mmHg(lit.)
• Melting Point: 148.0 to 153.0 deg-C
• Flash Point: 221 ºC
• Color/Form: Beige to light brown powder or block.
• Solubility: Soluble in water and ethanol, insoluble in ether and benzene.
• Sensitiveness: Easy to absorb moisture and sensitive to light
• pka: 3.2(at 20℃)
• Density: 1.1418 (rough estimate)

pyridin-4-ol Security Information

• Symbol: GHS07
• RTECS：UU7701450
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-37/38-41
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：3-8-10

pyridin-4-ol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%